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Introduction
Sodium borate decahydrate, a hydrated salt of boric acid, is a multifaceted compound with a

range of applications in both industrial and laboratory settings.[1] While commonly known as

borax, its chemical nomenclature and structural properties are more complex, warranting a

detailed examination for scientific applications. This guide provides an in-depth overview of

sodium borate decahydrate, focusing on its chemical identity, structural nuances, and key

physicochemical properties relevant to research and development.

Nomenclature and Chemical Identity
The scientifically accepted names for sodium borate decahydrate reflect its composition and

structure.

Common Scientific Name: Sodium tetraborate decahydrate is the most widely used scientific

name in commerce and laboratory contexts.[2]

IUPAC Name: The International Union of Pure and Applied Chemistry (IUPAC) designates

the systematic name as disodium;3,7-dioxido-2,4,6,8,9-pentaoxa-1,3,5,7-

tetraborabicyclo[3.3.1]nonane;decahydrate.[3][4]
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Other Synonyms: The compound is also referred to as Borax decahydrate and Sodium

borate decahydrate.[1]

It is important to note that while the common formula is often written as Na₂B₄O₇·10H₂O, this

does not fully represent its actual structure. The tetraborate anion is, in fact, [B₄O₅(OH)₄]²⁻,

leading to a more structurally accurate formula of Na₂[B₄O₅(OH)₄]·8H₂O.[3]

Chemical and Physical Properties
A summary of the key quantitative data for sodium borate decahydrate is presented below,

providing a clear reference for experimental design and application.

Property Value

Chemical Formula Na₂B₄O₇·10H₂O[2][5][6]

Molecular Weight 381.37 g/mol [5]

CAS Number 1303-96-4[2][5][6]

Appearance White or colorless crystalline solid[3]

Density 1.73 g/cm³ (solid)[3]

Melting Point 75°C[5]

Boiling Point 320°C[5]

Solubility in Water 31.7 g/L at 25°C[5]

Experimental Protocols
Sodium borate decahydrate is frequently utilized as a buffering agent in biochemical and

chemical laboratories.[1] A primary application is in the preparation of buffer solutions for gel

electrophoresis of DNA, such as TBE (Tris/Borate/EDTA) and SB (Sodium borate) buffers.[1]

Protocol: Preparation of 10X TBE Buffer

Reagents and Materials:

Tris base (Tris(hydroxymethyl)aminomethane)
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Boric acid

EDTA (Ethylenediaminetetraacetic acid), 0.5 M solution, pH 8.0

Deionized water

Graduated cylinders and beakers

Magnetic stirrer and stir bar

pH meter

Methodology:

1. To prepare a 1 L solution of 10X TBE buffer, begin by adding approximately 800 mL of

deionized water to a beaker.

2. Add 108 g of Tris base to the water and stir until fully dissolved.

3. Add 55 g of boric acid to the solution and continue stirring.

4. Add 40 mL of 0.5 M EDTA solution (pH 8.0).

5. Adjust the final volume to 1 L with deionized water.

6. The pH of the resulting 10X TBE buffer should be approximately 8.3 and does not require

adjustment.

7. For use in gel electrophoresis, dilute this stock solution to a 1X working concentration

(e.g., 100 mL of 10X TBE in 900 mL of deionized water).

Logical Workflow for Buffer Preparation
The following diagram illustrates the logical steps involved in the preparation of a generic

laboratory buffer using sodium borate decahydrate, emphasizing the sequence from reagent

acquisition to final solution.
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Preparation Phase

Mixing and Dissolution

Finalization

Acquire Reagents:
- Sodium Borate Decahydrate

- Deionized Water
- Other components (e.g., Tris, EDTA)

Prepare Glassware:
- Beakers

- Graduated Cylinders

Set up Equipment:
- Magnetic Stirrer

- pH Meter

Dissolve solid components
in deionized water

Mix solution thoroughly

Adjust pH if necessary

Adjust to final volume

Store and label buffer

Click to download full resolution via product page

Caption: Logical workflow for laboratory buffer preparation.
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Applications in Research
Beyond its role as a buffer, sodium borate decahydrate has several other applications relevant

to scientific research:

Micronutrient Fertilizers: It is used to correct boron-deficient soils in agricultural studies.[1]

Metallurgy: In molten form, it can dissolve many metal oxides, a property utilized in

metallurgy and for the borax bead test in qualitative analysis.

Preservative: It acts as a preservative against wood fungus.

Chemical Synthesis: It can be readily converted to boric acid and other borates for various

applications.

The reaction with hydrochloric acid to form boric acid is as follows: Na₂B₄O₇·10H₂O + 2 HCl →

4 H₃BO₃ + 2 NaCl + 5 H₂O

This reaction pathway is a fundamental step in the synthesis of other boron-containing

compounds for research and development.
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Caption: Synthesis of boric acid from sodium borate decahydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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